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An Application Guide to 7-Methoxyquinoline-3-carboxylic Acid in Medicinal Chemistry

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Senior
Application Scientist, Gemini Division

Introduction: The Quinoline Scaffold as a Privileged
Structure

The quinoline ring system is a cornerstone of medicinal chemistry, recognized as a "privileged
scaffold" due to its ability to interact with a wide array of biological targets. This heterocyclic
motif is present in numerous natural alkaloids with potent biological activities and forms the
core of many synthetic drugs. Its versatility allows for structural modifications that can fine-tune
pharmacological properties, leading to the development of agents for treating cancer, infectious
diseases, and inflammatory conditions.

Within this important class of compounds, 7-Methoxyquinoline-3-carboxylic acid serves as a
valuable building block and a pharmacologically active molecule in its own right. Its specific
substitution pattern—a methoxy group at the 7-position and a carboxylic acid at the 3-position
—imparts distinct physicochemical properties that drive its biological interactions. This guide
provides a detailed exploration of the applications of 7-Methoxyquinoline-3-carboxylic acid
and its derivatives, complete with mechanistic insights and detailed protocols for its
investigation in a laboratory setting.
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Compound Profile and Synthesis Overview

A clear understanding of the molecule's fundamental properties is essential before delving into
its applications.

Physicochemical Data

Property Value

IUPAC Name 7-methoxy-4-o0xo-1H-quinoline-3-carboxylic acid
Synonyms 4-Hydroxy-7-methoxyquinoline-3-carboxylic acid
CAS Number 474659-26-2, 28027-17-0 (tautomer)

Molecular Formula C11H9oNOs

Molecular Weight 203.19 g/mol

SMILES COC1=CC2=C(C=C1)C(=0)C(=CN2)C(=0)0O

Synthetic Strategy: A Generalized Approach

The synthesis of quinoline-3-carboxylic acids often employs classic organic reactions. The
Gould-Jacobs reaction is a foundational method, involving the condensation of an aniline (in
this case, 3-methoxyaniline) with a diethyl ethoxymethylenemalonate followed by thermal
cyclization and subsequent hydrolysis. This provides a reliable route to the core scaffold, which
can be further modified.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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